ethyl 2,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 2,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C10H12N4O2/c1-4-16-9(15)8-5-11-10-12-7(3)13-14(10)6(8)2/h5H,4H2,1-3H3
• InChI Key: XWNGTAXKXYZREV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N2C(=NC(=N2)C)N=C1)C
• Molecular Formula: C10H12N4O2
• Molecular Weight: 220.23 g/mol

Description

Ethyl 2,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is a chemical compound that has gained significant attention from the scientific community due to its potential therapeutic applications. This compound belongs to the triazolopyrimidine family and has been shown to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Ethyl 2,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor, antifungal, and antibacterial activities. This compound has also been investigated for its potential use as an anti-inflammatory agent and as a modulator of the immune system. Moreover, it has been studied for its potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of ethyl 2,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is not fully understood. However, it has been suggested that this compound may exert its effects by inhibiting the activity of certain enzymes or by modulating the expression of certain genes. For example, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to modulate the expression of genes involved in the immune response.
Biochemical and Physiological Effects:
Ethyl 2,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to exhibit antifungal and antibacterial activities. Moreover, it has been shown to modulate the immune response by regulating the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 2,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate in lab experiments include its high potency and selectivity. Moreover, it has been shown to exhibit low toxicity, which makes it a potentially safe therapeutic agent. However, the limitations of using this compound in lab experiments include its poor solubility in water, which may limit its bioavailability, and its relatively high cost.

Future Directions

There are several future directions for the research on ethyl 2,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate. One direction is to investigate its potential use as an anti-inflammatory agent and as a modulator of the immune system. Another direction is to explore its potential use as a therapeutic agent for neurodegenerative diseases. Moreover, further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacological properties. Finally, the development of more efficient synthesis methods and the optimization of its formulation may increase its potential for therapeutic use.